Cas no 1040671-02-0 ([5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(2-methyl-1H-indol-3-yl)-2-oxoacetate)

• Product Name: [5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(2-methyl-1H-indol-3-yl)-2-oxoacetate
• CAS No: 1040671-02-0
• MF: C₂₂H₁₆N₂O₆
• MW: 404.372245788574
• CID: 6411196
• PubChem ID: 27370265
• Update Time: 2025-06-12

[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(2-methyl-1H-indol-3-yl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• [5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(2-methyl-1H-indol-3-yl)-2-oxoacetate
• 1H-Indole-3-acetic acid, 2-methyl-α-oxo-, [5-(1,3-benzodioxol-5-yl)-3-isoxazolyl]methyl ester
• (5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl 2-(2-methyl-1H-indol-3-yl)-2-oxoacetate
• 1040671-02-0
• AKOS024653098
• [5-(1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(2-methyl-1H-indol-3-yl)-2-oxoacetate
• F2496-1666

• Inchi： 1S/C22H16N2O6/c1-12-20(15-4-2-3-5-16(15)23-12)21(25)22(26)27-10-14-9-18(30-24-14)13-6-7-17-19(8-13)29-11-28-17/h2-9,23H,10-11H2,1H3
• InChI Key： HCJKBQQZZPWUBS-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C(=O)C(OCC2C=C(C3=CC=C4OCOC4=C3)ON=2)=O)=C1C

Computed Properties

• Exact Mass: 404.10083623g/mol
• Monoisotopic Mass: 404.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.429±0.06 g/cm3(Predicted)
• Boiling Point: 656.9±55.0 °C(Predicted)
• pka: 14.98±0.30(Predicted)

Additional information on [5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(2-methyl-1H-indol-3-yl)-2-oxoacetate

Recent Advances in the Study of [5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(2-methyl-1H-indol-3-yl)-2-oxoacetate (CAS: 1040671-02-0)

The compound [5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(2-methyl-1H-indol-3-yl)-2-oxoacetate (CAS: 1040671-02-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzodioxole and indole moieties, exhibits promising pharmacological properties, particularly in the modulation of key biological pathways. Recent studies have focused on its synthesis, mechanism of action, and potential therapeutic applications, making it a compound of high interest for drug development.

One of the key findings in recent research is the compound's ability to interact with specific enzyme targets involved in inflammatory and oncogenic pathways. In vitro studies have demonstrated that 1040671-02-0 exhibits potent inhibitory activity against certain kinases, which are critical in cell signaling processes. This inhibition suggests potential applications in treating diseases such as cancer and chronic inflammation. Furthermore, the compound's unique structural features contribute to its selectivity and reduced off-target effects, a significant advantage in drug design.

Another area of exploration is the compound's pharmacokinetic properties. Recent preclinical studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles, providing valuable insights into its bioavailability and potential for oral administration. These studies have highlighted the need for further optimization to enhance its metabolic stability and reduce potential toxicity, which are common challenges in the development of indole-based therapeutics.

In addition to its therapeutic potential, researchers have also investigated the synthetic pathways for 1040671-02-0. Recent publications have described novel and efficient methods for its synthesis, including multi-step organic reactions that improve yield and purity. These advancements are crucial for scaling up production and facilitating further pharmacological testing. The compound's complex structure, however, poses challenges in large-scale synthesis, necessitating ongoing research to refine these processes.

Looking ahead, the future research directions for 1040671-02-0 include detailed mechanistic studies to elucidate its interactions with biological targets at the molecular level. Additionally, in vivo studies are needed to validate its efficacy and safety in animal models, paving the way for clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into potential therapies.

In conclusion, [5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(2-methyl-1H-indol-3-yl)-2-oxoacetate represents a promising candidate in the field of medicinal chemistry. Its unique pharmacological profile and recent advancements in its study underscore its potential as a therapeutic agent. Continued research and development will be essential to fully realize its clinical applications and address the remaining challenges in its drug development pathway.